Cas no 2228450-17-5 (methyl 4-(3-aminopropyl)-2-chlorobenzoate)

• Product Name: methyl 4-(3-aminopropyl)-2-chlorobenzoate
• CAS No: 2228450-17-5
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 5899415
• PubChem ID: 165796249
• Update Time: 2025-06-10

methyl 4-(3-aminopropyl)-2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3-aminopropyl)-2-chlorobenzoate
• EN300-1995205
• 2228450-17-5

• Inchi： 1S/C11H14ClNO2/c1-15-11(14)9-5-4-8(3-2-6-13)7-10(9)12/h4-5,7H,2-3,6,13H2,1H3
• InChI Key： DEISDQVEOAYOJQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CC(=C1)CCCN

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 4-(3-aminopropyl)-2-chlorobenzoate

Methyl 4-(3-aminopropyl)-2-chlorobenzoate (CAS No. 2228450-17-5): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

Methyl 4-(3-aminopropyl)-2-chlorobenzoate (CAS No. 2228450-17-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in chemical and pharmaceutical research. This compound, characterized by its aminopropyl and chlorobenzoate functionalities, offers a range of possibilities for the development of novel drugs and materials.

The chemical structure of methyl 4-(3-aminopropyl)-2-chlorobenzoate is composed of a benzene ring substituted with a chlorine atom at the 2-position and an aminopropyl group at the 4-position, with the entire structure esterified by a methyl group. This specific arrangement of functional groups imparts unique physical and chemical properties to the compound, making it an attractive candidate for various applications.

In the realm of pharmaceutical research, methyl 4-(3-aminopropyl)-2-chlorobenzoate has shown promise as a potential lead compound for the development of new drugs. Recent studies have focused on its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit the activity of certain kinases, which are key targets in cancer therapy. This inhibition could potentially lead to the development of more effective and targeted cancer treatments.

Beyond its potential as a drug candidate, methyl 4-(3-aminopropyl)-2-chlorobenzoate also holds promise in the field of materials science. The presence of the aminopropyl group provides opportunities for further functionalization and modification, making it suitable for use in the synthesis of advanced polymers and coatings. These materials could find applications in areas such as drug delivery systems, where controlled release properties are crucial.

The synthesis of methyl 4-(3-aminopropyl)-2-chlorobenzoate has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 4-chloro-2-methoxybenzoic acid with 3-aminopropanol followed by esterification with methanol. This multi-step process allows for precise control over the final product's purity and yield, ensuring that it meets the high standards required for both research and industrial applications.

In terms of safety and handling, it is important to note that while methyl 4-(3-aminopropyl)-2-chlorobenzoate is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

The future prospects for methyl 4-(3-aminopropyl)-2-chlorobenzoate are promising, driven by ongoing research efforts aimed at uncovering new applications and optimizing its properties. As more studies are conducted, it is likely that this compound will continue to play a significant role in advancing our understanding of chemical and biological processes, ultimately contributing to the development of innovative solutions in medicine and materials science.